Cas no 1251579-45-9 (N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)-1H-indole-3-carboxamide)

• Product Name: N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)-1H-indole-3-carboxamide
• CAS No: 1251579-45-9
• MF: C₂₂H₁₇N₇O
• MW: 395.416682958603
• CID: 5989636
• PubChem ID: 49657963
• Update Time: 2025-06-12

N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)-1H-indole-3-carboxamide
• N-[4-[(6-pyrazol-1-ylpyridazin-3-yl)amino]phenyl]-1H-indole-3-carboxamide
• AKOS024639042
• 1251579-45-9
• N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-1H-indole-3-carboxamide
• N-(4-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)-1H-indole-3-carboxamide
• F2320-0438

• Inchi： 1S/C22H17N7O/c30-22(18-14-23-19-5-2-1-4-17(18)19)26-16-8-6-15(7-9-16)25-20-10-11-21(28-27-20)29-13-3-12-24-29/h1-14,23H,(H,25,27)(H,26,30)
• InChI Key： IKHKHLYRCCBFFA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(NC2=CC=C(NC3=NN=C(N4C=CC=N4)C=C3)C=C2)=O)=C1

Computed Properties

• Exact Mass: 395.149
• Monoisotopic Mass: 395.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)-1H-indole-3-carboxamide

Professional Introduction to N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)-1H-indole-3-carboxamide (CAS No. 1251579-45-9)

N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)-1H-indole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1251579-45-9, represents a fusion of multiple pharmacophoric units, making it a promising candidate for further exploration in drug discovery. The structural complexity of this molecule, characterized by its indole core and multiple aromatic rings, suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The indole moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological receptors and enzymes. Specifically, the indole ring in N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)-1H-indole-3-carboxamide may facilitate binding to targets such as serotonin receptors, which are implicated in conditions ranging from depression to neurodegenerative disorders. The presence of a pyridazine ring further enhances the compound's structural diversity, potentially enabling it to engage with additional biological pathways.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their potential bioactivity. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can predict how N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)-1H-indole-3-carboxamide might interact with various proteins and enzymes. These predictions are crucial for guiding experimental efforts and optimizing the compound's pharmacological profile.

In vitro studies have begun to uncover the preliminary pharmacological properties of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer signaling pathways. The pyrazole and pyridazine units, in particular, are known to modulate enzyme activity through precise steric and electronic interactions. This makes N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)-1H-indole-3-carboxamide a valuable scaffold for developing novel inhibitors.

The phenyl ring substituent in this molecule also contributes to its overall pharmacological potential. Phenyl derivatives are frequently found in bioactive compounds due to their ability to engage with hydrophobic pockets in biological targets. The specific arrangement of atoms around the phenyl ring in N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)-1H-indole-3-carboxamide may enhance its binding affinity and selectivity for certain receptors.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying specific functional groups, researchers can explore a wide range of analogs with tailored properties. For instance, replacing the amine group with other nitrogen-containing heterocycles could lead to new compounds with enhanced solubility or bioavailability. Similarly, altering the substitution pattern on the indole ring might reveal novel mechanisms of action.

The synthesis of N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)-1H-indole-3-carboxamide presents both challenges and opportunities. The multi-step synthesis requires careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, can streamline the process and improve efficiency. Additionally, green chemistry principles can be applied to minimize waste and reduce environmental impact.

As research continues, the therapeutic applications of N-(4-{6-(1H-pyrazol-1-yloxy)pyridazinanilide}-indole derivatives are likely to expand. Preclinical studies will be essential for evaluating their safety and efficacy in animal models before moving into human trials. The integration of cutting-edge technologies like CRISPR gene editing could provide insights into how these compounds affect disease pathways at a molecular level.

The role of artificial intelligence (AI) in drug discovery cannot be overstated. Machine learning algorithms can analyze vast datasets to identify patterns that human researchers might miss. By training on known bioactive compounds, AI systems can predict which modifications might enhance the activity of N-(4-{6-(1H-pyrazol-yloxy)pyridazinanilide}-indole). This synergy between computational methods and experimental validation accelerates the pace of innovation.

In conclusion, N-(4-{6-(1H-pyrazol-yloxy)pyridazinanilide}-indole is a structurally intriguing compound with significant potential in pharmaceutical research. Its complex architecture offers multiple opportunities for interaction with biological targets, making it a valuable scaffold for developing new therapeutics. As our understanding of disease mechanisms evolves alongside technological advancements like AI-driven drug design, compounds like this will play an increasingly important role in addressing unmet medical needs.